Cas no 433242-31-0 (2-(4,6-Dimethylpyrimidin-2-yl)thiopropanoic Acid)

• Product Name: 2-(4,6-Dimethylpyrimidin-2-yl)thiopropanoic Acid
• CAS No: 433242-31-0
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD02244111
• CID: 335170
• Update Time: 2025-11-02

2-(4,6-Dimethylpyrimidin-2-yl)thiopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((4,6-Dimethylpyrimidin-2-yl)thio)propanoic acid
• 2-(4,6-dimethylpyrimidin-2-yl)sulfanylpropanoic acid
• 2-(4,6-DIMETHYL-PYRIMIDIN-2-YLSULFANYL)-PROPIONIC ACID
• 2-[(4,6-dimethylpyrimidin-2-yl)thio]propanoic acid(SALTDATA: FREE)
• Propanoicacid, 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-
• 2-(4,6-dimethylpyrimidin-2-ylthio)propanoic acid
• 2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]propanoic acid
• AC1MCLF2
• AR-422
• CTK1D8902
• TimTec1_007355
• 2-(4,6-Dimethylpyrimidin-2-yl)thiopropanoic Acid

• MDL： MFCD02244111
• Inchi： 1S/C9H12N2O2S/c1-5-4-6(2)11-9(10-5)14-7(3)8(12)13/h4,7H,1-3H3,(H,12,13)
• InChI Key： OFYICVNRPJIHRH-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 212.06200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 88.38000
• LogP: 1.65860

2-(4,6-Dimethylpyrimidin-2-yl)thiopropanoic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4,6-Dimethylpyrimidin-2-yl)thiopropanoic Acid

2-(4,6-Dimethylpyrimidin-2-yl)thiopropanoic Acid (CAS 433242-31-0): A Comprehensive Overview

2-(4,6-Dimethylpyrimidin-2-yl)thiopropanoic Acid (CAS 433242-31-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrimidine-thiopropanoic acid structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₉H₁₂N₂O₂S, and molecular weight of 212.27 g/mol make it a valuable building block for researchers exploring novel chemical entities.

The 2-(4,6-dimethylpyrimidin-2-yl)thiopropanoic acid structure combines a pyrimidine ring with a thiopropanoic acid moiety, offering distinct chemical properties. The presence of the dimethylpyrimidine group enhances its stability and reactivity, while the thiopropanoic acid component contributes to its solubility in polar solvents. This dual functionality makes it an attractive candidate for applications in drug design, where modifications to the pyrimidine ring can yield compounds with targeted biological activities.

In recent years, the demand for CAS 433242-31-0 has surged due to its potential in developing small molecule therapeutics. Researchers are particularly interested in its role as a precursor for kinase inhibitors, which are pivotal in treating various diseases. The compound's ability to act as a hydrogen bond acceptor and donor further expands its utility in molecular interactions, making it a hotspot in medicinal chemistry.

Beyond pharmaceuticals, 2-(4,6-dimethylpyrimidin-2-yl)thiopropanoic acid finds applications in agrochemical formulations. Its structural features align with the design of herbicides and fungicides, where pyrimidine derivatives are known for their efficacy. The compound's stability under environmental conditions and its compatibility with other agrochemical ingredients make it a promising candidate for sustainable crop protection solutions.

The synthesis of CAS 433242-31-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry, where reducing waste and energy consumption is paramount.

Market trends indicate a rising interest in pyrimidine-based compounds, driven by their diverse applications. Analysts project that the global demand for intermediates like 2-(4,6-dimethylpyrimidin-2-yl)thiopropanoic acid will continue to grow, particularly in Asia-Pacific regions where pharmaceutical and agrochemical industries are expanding. Companies are investing in scalable production methods to meet this demand while adhering to stringent regulatory standards.

For researchers and industry professionals, understanding the physicochemical properties of CAS 433242-31-0 is crucial. The compound exhibits a melting point range of 120-125°C and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties facilitate its handling in laboratory and industrial settings, ensuring consistent performance in downstream applications.

In conclusion, 2-(4,6-dimethylpyrimidin-2-yl)thiopropanoic acid (CAS 433242-31-0) represents a critical intermediate in modern chemical research. Its versatility, coupled with its alignment with industry trends like targeted drug discovery and sustainable agriculture, positions it as a compound of enduring relevance. As scientific advancements unfold, the potential applications of this molecule are expected to broaden, offering new opportunities for innovation.